2-amino-N-(4-bromophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(4-bromophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C22H15BrFN3O2/c23-14-6-10-16(11-7-14)26-22(29)18-17-3-1-2-12-27(17)20(19(18)25)21(28)13-4-8-15(24)9-5-13/h1-12H,25H2,(H,26,29)
• InChI Key: IAZVNBJLVIYVLL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C(N2C=C1)C(=O)C3=CC=C(C=C3)F)N)C(=O)NC4=CC=C(C=C4)Br
• Molecular Formula: C22H15BrFN3O2
• Molecular Weight: 452.3 g/mol

Description

2-amino-N-(4-bromophenyl)-3-(4-fluorobenzoyl)indolizine-1-carboxamide, also known as BFI-1, is a small molecule inhibitor that has been extensively studied for its potential use in cancer treatment. BFI-1 has been found to inhibit the activity of the Wnt signaling pathway, which is a critical pathway in the development and progression of many types of cancer.

Scientific Research Applications

Photoluminescent Materials Development

Research into related indolizine derivatives has shown promising applications in photoluminescent materials. For example, studies on 6-amino-8-cyanobenzo[1,2-b]indolizines have revealed reversible pH-dependent optical properties, characterized by a dramatic blue shift in fluorescence emission when protonated. This unusual behavior, stemming from C-protonation rather than the anticipated N-protonation, highlights the potential of these compounds in developing acid-responsive photoluminescent materials (Outlaw et al., 2016).

Synthesis and Characterization of Derivatives

The synthetic versatility of indolizine derivatives is evident in research focusing on their preparation and structural elucidation. For instance, the synthesis of various 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives from related compounds demonstrates the chemical reactivity and potential for generating a wide array of derivatives with potential biological activities (Hassan et al., 2014).

Biological Activity Investigation

Significant efforts have been made to explore the biological activities of indolizine derivatives. Syntheses have aimed at creating compounds with potential antitumor, antimicrobial, and antiviral activities. For example, the synthesis of "3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide" and its antitumor activity underline the interest in indolizine derivatives as candidates for cancer therapy (Hao et al., 2017). Additionally, the development of novel series of derivatives targeting the MCF-7 cell line indicates the ongoing research into their use as anti-cancer agents (Naik et al., 2022).